Cas no 178445-80-2 (2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)-)

2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)- Properties

Names and Identifiers

• 2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)-
• (E)-3-(3,4-DIMETHOXYPHENYL)-1-(3-HYDROXYPHENYL)-1-PROPENONE
• (E)-3-(3,4-DIMETHOXYPHENYL)-1-(3-HYDROXYPHENYL)PROP-2-EN-1-ONE
• (E)-3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-2-propen-1-one
• 3,4-Dimethoxy-3'-hydroxy chalcone
• 3'-hydroxy-3,4-dimethoxychalcone
• (E)-3,4-Dimethoxy-3^-hydroxychalcone
• (2E)-3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one
• Probes1_000191
• W15740
• (E)-3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one
• 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)-
• BDBM50236557
• INUGQAHOPUVTAQ-SOFGYWHQSA-N
• Probes2_000106
• CHEMBL4087479
• MFCD06245366
• CS-D1245
• AKOS005257471
• 178445-80-2
• +Expand

• MDL： MFCD06245366
• InChIKey： INUGQAHOPUVTAQ-SOFGYWHQSA-N
• Inchi： InChI=1S/C17H16O4/c1-20-16-9-7-12(10-17(16)21-2)6-8-15(19)13-4-3-5-14(18)11-13/h3-11,18H,1-2H3/b8-6+
• SMILES： COC1C=CC(/C=C/C(C2C=CC=C(O)C=2)=O)=CC=1OC

Computed Properties

• Exact Mass: 284.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 284.104859
• Heavy Atom Count: 21
• Complexity: 366
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 55.8

Experimental Properties

• LogP: 3.30550
• PSA: 55.76000
• Refractive Index: 1.614
• Boiling Point: 488.2°Cat760mmHg
• Flash Point: 180.7°C
• Density: 1.203

2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)- Security Information

• Dangerous goods sign： Xi

2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)- Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%